Cas no 107638-19-7 (Methyl 3-amino-4,4,4-trifluorocrotonate)

• Product Name: Methyl 3-amino-4,4,4-trifluorocrotonate
• CAS No: 107638-19-7
• MF: C₅H₆F₃NO₂
• MW: 169.101851940155
• CID: 1183694
• PubChem ID: 9989634
• Update Time: 2025-04-20

Methyl 3-amino-4,4,4-trifluorocrotonate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Amino-4,4,4-Trifluorocrotonate
• (Z)-METHYL 3-AMINO-4,4,4-TRIFLUOROBUT-2-ENOATE
• METHYL 3-AMINO-4,4,4-TRIFLUOROBUT-2-ENOATE
• 107638-19-7
• SCHEMBL6692495
• SCHEMBL6692490
• DOGMZMZKOSVDNE-IHWYPQMZSA-N
• AKOS006309577
• methyl (Z)-3-amino-4,4,4-trifluorobut-2-enoate
• Methyl 3-amino-4,4,4-trifluorocrotonate

• Inchi： 1S/C5H6F3NO2/c1-11-4(10)2-3(9)5(6,7)8/h2H,9H2,1H3/b3-2-
• InChI Key： DOGMZMZKOSVDNE-IHWYPQMZSA-N
• SMILES： FC(/C(=C/C(=O)OC)/N)(F)F

Computed Properties

• Exact Mass: 169.03500
• Monoisotopic Mass: 169.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.26460